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Compound of Interest

Compound Name: N-Chlorodimethylamine

Cat. No.: B072834

CAS Number: 1585-74-6

This document provides a comprehensive technical guide on N-Chlorodimethylamine,
intended for researchers, scientists, and professionals in drug development. It covers the
chemical and physical properties, synthesis protocols, reactivity, and safety considerations
associated with this compound.

Core Properties of N-Chlorodimethylamine

N-Chlorodimethylamine, with the chemical formula C2HeCIN, is an N-chloroamine
characterized by a chlorine atom attached to a nitrogen atom, which is also bonded to two
methyl groups.[1] It is a volatile liquid known for its reactivity as a chlorinating and oxidizing
agent.[1][2]

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of N-
Chlorodimethylamine. It is important to note that some reported values, particularly for
melting and boiling points, are estimates or may vary between sources.
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Property Value Source(s)
CAS Number 1585-74-6 [LI12][31[4115]116]
Molecular Formula C2HeCIN [L][2]3][4][5]116]
Molecular Weight 79.53 g/mol (12103114171
IUPAC Name nehlorott (LRI

methylmethanamine

~31.1 °C (at atmospheric

Boiling Point sressure) [2]
90.19 °C (rough estimate) [6]

Melting Point 200-203 °C [6]
Density 0.991 g/cm?3 [2]

0.9313 g/cm? (rough estimate) [6]

MAGVJLLHDZWQFM-
InChl Key (112171
UHFFFAOYSA-N

Canonical SMILES CN(C)CI [1]

Reactivity and Chemical Behavior

The chemical behavior of N-Chlorodimethylamine is dominated by the reactive N-Cl bond.[2]
This compound functions as a chlorinating agent, capable of transferring a chlorine atom to
various nucleophiles.[1][2] Its reactivity has been a subject of both experimental and theoretical
studies, particularly focusing on its reaction kinetics and mechanisms in processes like
nucleophilic substitution at the nitrogen atom.[2]

Key aspects of its reactivity include:

» Chlorination Reactions: It can act as a chlorinating agent, transferring its chlorine to other
nucleophilic molecules.[1]

» Oxidation and Reduction: N-Chlorodimethylamine can be oxidized by agents like
potassium permanganate and hydrogen peroxide, potentially forming dimethylamine N-
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oxide. It can also undergo reduction.[2]

o Photolability: The N-Cl bond is susceptible to cleavage under UV radiation, with a quantum
yield of 0.624 mol-E~1%, indicating rapid degradation compared to its non-chlorinated
counterparts. This photolytic cleavage can generate dimethylamine radicals.[2]

o Acid-Catalyzed Reactions: The compound can undergo acid-catalyzed chlorine transfer
reactions, highlighting the influence of pH on its reactivity.[1]

o Reactions with Boranes: It reacts with tributylborane and dibutyl(dimethylamino)borane,
indicating its ability to participate in radical pathways for synthesizing nitrogen-containing
compounds.[1]

In an environmental context, the formation of N-Chlorodimethylamine and other organic
chloramines is a significant area of study in water treatment, as they can be formed as
disinfection byproducts during the chlorination of water containing organic nitrogen compounds.

[1]12]
Experimental Protocols: Synthesis of N-
Chlorodimethylamine

The primary methods for synthesizing N-Chlorodimethylamine involve the direct chlorination
of dimethylamine using various chlorinating agents. The choice of method often depends on
the desired scale, purity, and safety considerations. Low temperatures are generally crucial to
control the exothermic reaction and prevent the degradation of the product.[2]

Synthesis using N-Chlorosuccinimide (NCS)

This method is favored for its high selectivity and yield.[2] The reaction involves the nucleophilic
attack of the nitrogen atom of dimethylamine on the electrophilic chlorine atom of NCS.[2]

Methodology:

o A solution of dimethylamine in a suitable solvent, such as dichloromethane (DCM), is
prepared in a reaction vessel.[2]

e The solution is cooled to a low temperature, typically between -15°C and -5°C.[2]
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e N-Chlorosuccinimide (NCS) is added portion-wise to the cooled solution while maintaining
the temperature below -5°C.[2]

e The reaction mixture is stirred for several hours to ensure complete reaction.

e The volatile components, including the N-Chlorodimethylamine product, can be isolated by
vacuum distillation.[2]

Synthesis using Sodium Hypochlorite (NaOCI)

A more cost-effective method involves the use of aqueous sodium hypochlorite (bleach).[2]
This reaction is often performed in a biphasic system.[2]

Methodology:

A solution of dimethylamine is prepared in an organic solvent immiscible with water, such as
dichloromethane.

e This organic phase is mixed with an aqueous solution of sodium hypochlorite.

e The reaction is typically carried out at low temperatures (below 5°C) to control the
exothermic reaction (AHr = =73.4 kJ-mol~?) and inhibit the formation of byproducts.[2]

e The pH of the aqueous phase can be a critical parameter to control.

 After the reaction is complete, the organic layer containing the N-Chlorodimethylamine
product is separated from the aqueous layer.

e The product can be further purified, for example, by distillation.

Safer Synthesis via Continuous Flow Systems

To mitigate the hazards associated with handling the volatile and reactive N-
Chlorodimethylamine, continuous biphasic flow systems have been developed. These
systems allow for precise control over reaction parameters like temperature and mixing, leading
to near-quantitative yields and minimizing risks by avoiding the isolation of unstable
intermediates.[2]
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Visualizing Synthesis Pathways

The following diagram illustrates the two primary laboratory-scale synthesis routes for N-
Chlorodimethylamine.

N-Chlorosuccinimide (NCS)

+NCS
Dimethylamine in DCM, -15°C to -5°C)

N-Chlorodimethylamine
+ NaOCl (aq)
(biphasic, <5°C) ~
Sodium Chloride (byproduct)
foms ==

Sodium Hypochlorite (NaOCI)

Click to download full resolution via product page

Caption: Synthesis routes for N-Chlorodimethylamine.

Safety and Handling

N-Chlorodimethylamine is a reactive and potentially hazardous compound. When heated to
decomposition, it can emit toxic fumes of chlorine and nitrogen oxides.[8] It has also been
noted to have explosive properties, particularly in its reactions with antimony chlorides, which
can form heat- and shock-sensitive explosives.[8]
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Standard laboratory safety precautions should be strictly followed when handling this
compound. This includes:

Working in a well-ventilated fume hood.[9][10][11]

e Using appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[9]

e Avoiding contact with skin and eyes, and inhalation of vapors.[10]

o Storing the compound in a tightly closed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.[10][11]

 In case of a spill, it should be carefully collected, and the affected area cleaned appropriately.

For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by
the supplier.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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